Cas no 25620-59-1 (9,10-Anthracenedione,amino-)

9,10-Anthracenedione,amino- structure
9,10-Anthracenedione,amino- structure
Product Name:9,10-Anthracenedione,amino-
CAS No:25620-59-1
MF:C14H9NO2
MW:223.226763486862
CID:261021
PubChem ID:6710
Update Time:2025-04-19

9,10-Anthracenedione,amino- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,amino-
    • 1-aminoanthracene-9,10-dione
    • Aminoanthraquinone
    • Anthraquinone,amino- (8CI)
    • amino-10-anthracenedione
    • AC-11262
    • 1-Aminoanthrachinon [Czech]
    • NSC30415
    • NSC-458
    • MFCD00001213
    • NS00021371
    • Z56779306
    • 9,10-Anthracenedione, amino-
    • F21247
    • SY049262
    • 1-Amino anthraquinone
    • Diazo Fast Red AL
    • 1-Amino-9,10-anthraquinone
    • UNII-U3XG95BNI4
    • AKOS000119289
    • SR-01000027760
    • AS-19059
    • F0001-2104
    • Fast Red AL
    • 9, 1-amino-
    • 1-amino-9,10-dihydroanthracene-9,10-dione
    • 9,10-Anthracenedione, 1-amino-
    • 9,10-dioxo-9,10-dihydro-1-anthraceneamine
    • FT-0607339
    • W-104175
    • 1-Aminoanthra-9,10-quinone
    • NSC-30415
    • AMINOANTHRAQUINONE, 1-
    • .alpha.-Anthraquinonylamine
    • UNII-N5YYY1NEUI
    • EINECS 201-423-5
    • BDBM50094891
    • 1-Aminoanthraquinone 10 microg/mL in Cyclohexane
    • PD179451
    • AI3-08918
    • A0590
    • 82-45-1
    • 25620-59-1
    • EN300-16786
    • CHEMBL88502
    • C.I. 37275
    • ?1-Amino anthraquinone
    • 1-Amino-anthraquinone
    • Azoic Diazo No. 36
    • U3XG95BNI4
    • Smoke Orange G
    • CS-0010136
    • A864406
    • 1-Aminoanthra-9,10-quinone #
    • WLN: L C666 BV IVJ DZ
    • SCHEMBL26348
    • 1-Amino-9,10-anthracenedione
    • InChI=1/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H
    • 1-AAQ
    • NSC 30415
    • SR-01000027760-1
    • 1-Aminoanthraquinone, 97%
    • .alpha.-Aminoanthraquinone
    • 1-Amino anthraquinone; C.I. 37275; 1-Amino-9,10-anthracenedione;1-Aminoanthraquinone
    • 1-AMINOANTHRAQUINONE
    • NSC458
    • NSC 458
    • 1-Aminoanthrachinon
    • alpha-Anthraquinonylamine
    • BRN 0396360
    • alpha-Aminoanthraquinone
    • BIDD:GT0780
    • 1-AMINOANTHRAQUINONE [MI]
    • AMY31060
    • 1-Aminoquinone
    • DTXSID2052572
    • Anthraquinone, 1-amino-
    • N5YYY1NEUI
    • Q27284591
    • Inchi： 1S/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H2
    • InChI Key： KHUFHLFHOQVFGB-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)N)=O

Computed Properties

  • Exact Mass: 223.063329
  • Monoisotopic Mass: 223.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.2

Experimental Properties

  • Density: 1.383
  • Boiling Point: 464.9°Cat760mmHg
  • Flash Point: 235°C

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